Cas no 405932-27-6 (2-Piperazineethanamine(9CI))

• Product Name: 2-Piperazineethanamine(9CI)
• CAS No: 405932-27-6
• MF: C₆H₁₅N₃
• MW: 129.203400850296
• CID: 1019487
• PubChem ID: 429106
• Update Time: 2025-05-23

2-Piperazineethanamine(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Piperazineethanamine(9CI)
• 2-piperazin-2-ylethanamine
• 2-Piperazineethanamine
• 2-Piperazinathylamin
• 405932-27-6
• 2-(piperazin-2-yl)ethan-1-amine
• SCHEMBL2916327
• EN300-7619269

• Inchi： 1S/C6H15N3/c7-2-1-6-5-8-3-4-9-6/h6,8-9H,1-5,7H2
• InChI Key： KHUPHKVFRLSDQQ-UHFFFAOYSA-N
• SMILES： N1CCNCC1CCN

Computed Properties

• Exact Mass: 129.126597491g/mol
• Monoisotopic Mass: 129.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 74.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-Piperazineethanamine(9CI)

2-Piperazineethanamine (CAS No. 405932-27-6): A Comprehensive Overview

Introduction to 2-Piperazineethanamine

2-Piperazineethanamine, also known by its CAS registry number 405932-27-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound belongs to the class of amines and is characterized by its unique structure, which includes a piperazine ring and an ethylamine side chain. The piperazine moiety, a six-membered ring with two nitrogen atoms, contributes to the compound's versatile reactivity and potential applications. Recent advancements in synthetic methodologies and computational chemistry have further enhanced our understanding of this compound's properties and its role in various industries.

Chemical Structure and Properties

The molecular structure of 2-piperazineethanamine consists of a piperazine ring (C4H8N2) attached to an ethylamine group (-CH2CH2NH2). This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for a wide range of chemical reactions. The compound's molecular weight is approximately 118.19 g/mol, and it exists as a white crystalline solid under standard conditions. Its solubility in water is moderate, which facilitates its use in aqueous-based reactions and formulations.

Recent studies have focused on the stereochemistry and conformational flexibility of 2-piperazineethanamine, revealing its ability to adopt multiple conformations that influence its reactivity. These findings have been instrumental in optimizing synthesis pathways and improving the efficiency of downstream applications.

Synthesis and Applications

The synthesis of 2-piperazineethanamine typically involves nucleophilic substitution or amine alkylation reactions. One common method entails the reaction of piperazine with an appropriate alkyl halide in the presence of a base, followed by purification steps to isolate the final product. Recent research has explored greener synthesis routes, such as using microwave-assisted techniques or biocatalysts, to enhance yield and reduce environmental impact.

In terms of applications, 2-piperazineethanamine has found utility in several areas:

• Pharmaceuticals: The compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs. Its ability to form stable complexes with metal ions makes it particularly valuable in drug delivery systems.
• Catalysis: As a ligand, 2-piperazineethanamine is used in homogeneous catalysis for processes such as hydrogenation and oxidation reactions. Its chelating properties enable the formation of highly active catalysts with tailored selectivity.
• Materials Science: The compound is employed in the synthesis of advanced materials, including polymers, coordination polymers, and metal-organic frameworks (MOFs). Its role in these materials often involves acting as a linker or template to control pore size and functionality.

Recent Research Highlights

The past few years have witnessed significant advancements in understanding the properties and applications of 2-piperazineethanamine. For instance:

• Bioconjugation: Researchers have developed novel methods for attaching 2-piperazineethanamine to biomolecules such as proteins and nucleic acids. These bioconjugates hold promise for diagnostics, drug targeting, and gene therapy.
• Sustainable Chemistry: Studies have explored the use of 2-piperazineethanamine in designing eco-friendly chemical processes. For example, it has been used as a reusable catalyst for asymmetric synthesis under mild conditions.
• Nanostructured Materials: The compound has been utilized in fabricating nanomaterials with unique optical and electronic properties. These materials are being investigated for applications in sensors, energy storage devices, and optoelectronics.

These developments underscore the versatility of CAS No. 405932-27-6 (2-Piperazineethanamine) across diverse scientific domains.

Future Prospects

The future outlook for 2-piperazineethanamine appears promising, driven by ongoing research into its fundamental properties and innovative applications. As computational tools continue to advance, researchers are expected to uncover new insights into its reactivity and functionality at the molecular level. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into commercial products.

In conclusion, CAS No. 405932-27-6 (2-Piperazineethanamine) stands as a testament to the power of chemical innovation. Its unique structure, coupled with its diverse applications across multiple disciplines, ensures that it will remain a focal point for scientific exploration for years to come.